![molecular formula C16H9Cl4N3O2S B2520581 2-(2,4-dichlorophenoxy)-N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]acetamide CAS No. 392244-81-4](/img/structure/B2520581.png)
2-(2,4-dichlorophenoxy)-N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]acetamide
Overview
Description
The compound “2-(2,4-dichlorophenoxy)-N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]acetamide” is a chemical compound with the molecular formula C14H9Cl4NO2 . It’s provided to early discovery researchers as part of a collection of rare and unique chemicals .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 220.05 g/mol . Other properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, hydrogen bond donor count, hydrogen bond acceptor count, rotatable bond count, exact mass, monoisotopic mass, topological polar surface area, heavy atom count, and formal charge can be computed .Scientific Research Applications
- Application : Researchers have explored using 2-(2,4-dichlorophenoxy)-N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]acetamide as a model herbicide to develop controlled-release formulations. These formulations, based on herbicide-intercalated Zn–Al hydrotalcites (herbicide@HTlcs), reduce volatilization and leaching risks. The nanosheets effectively retard leaching through soil while maintaining control efficacy against target weeds .
- Application : Researchers have used aluminum hydroxides synthesized via anodic dissolution of sacrificial aluminum anodes for the adsorption of 2-(2,4-dichlorophenoxy)propanoic acid (2,4-DP) from aqueous solutions. The maximum removal efficiency achieved was 93.0% under specific conditions .
- Application : Microfluidic paper chips, incorporating fluorescence resonance energy transfer (FRET) between nitrobenzoxadiazole (NBD) and CdTe quantum dots (QDs), allow visual detection of 2,4-dichlorophenoxyacetic acid (2,4-D). These chips provide a promising platform for herbicide detection .
Herbicide Formulations
Electrosynthesis and Adsorption
Fluorescence Detection
Future Directions
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9Cl4N3O2S/c17-8-1-3-10(11(19)5-8)15-22-23-16(26-15)21-14(24)7-25-13-4-2-9(18)6-12(13)20/h1-6H,7H2,(H,21,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZYNVAWJXIIZLI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C2=NN=C(S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9Cl4N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-dichlorophenoxy)-N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]acetamide | |
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